Cas no 2319891-18-2 (benzyl N-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate)

• Product Name: benzyl N-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate
• CAS No: 2319891-18-2
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6277061
• PubChem ID: 131702413
• Update Time: 2025-11-05

benzyl N-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate
• benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethyl}carbamate
• F6574-0765
• benzyl (2-(4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)carbamate
• AKOS040705696
• benzyl N-[2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethyl]carbamate
• 2319891-18-2

• Inchi： 1S/C17H20N4O4S/c22-15(10-18-16(23)24-11-13-4-2-1-3-5-13)21-8-6-14(7-9-21)25-17-20-19-12-26-17/h1-5,12,14H,6-11H2,(H,18,23)
• InChI Key： AQSUGMCFNMJUQY-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(CNC(=O)OCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 122Ų

Additional information on benzyl N-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate

Introduction to Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate (CAS No. 2319891-18-2)

Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate, identified by its CAS number 2319891-18-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit potential pharmacological properties, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a piperidine ring. The piperidine ring is an important pharmacophore in many bioactive molecules, contributing to their binding affinity and selectivity. Notably, the presence of a 1,3,4-thiadiazole moiety in the structure suggests possible interactions with biological targets that are relevant to various therapeutic applications.

The 1,3,4-thiadiazole ring is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions. This structural feature has been exploited in the design of numerous drugs targeting inflammatory diseases, antimicrobial agents, and even anticancer therapies. The incorporation of this moiety into Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate may contribute to its potential therapeutic efficacy by modulating specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. These studies often rely on high-resolution crystal structures or homology models to understand how the molecule interacts with proteins or enzymes. In the case of Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate, computational studies have suggested that the 1,3,4-thiadiazole ring may interact with specific residues in target proteins, potentially leading to inhibitory effects on relevant enzymatic activities.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases play a crucial role in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of these pathways is often associated with various diseases, particularly cancer. By targeting kinases or related enzymes, Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate may offer a novel approach to modulate these pathways and alleviate disease symptoms.

In addition to its kinase inhibition potential, this compound has also been explored for its antimicrobial properties. The 1,3,4-thiadiazole moiety is known to exhibit broad-spectrum antimicrobial activity against various bacteria and fungi. This makes Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate a candidate for developing new antibiotics or antifungal agents. Furthermore, its structural features may allow it to overcome existing resistance mechanisms that limit the effectiveness of current antimicrobial therapies.

The synthesis of Benzyl N-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the carbamate group and the introduction of the 1,3,4-thiadiazole moiety onto the piperidine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the three-dimensional structure of Benzyl N-{2-oxo-2-[4-(1,3,